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Compound of Interest

Compound Name: Clonazepam-13C2,15N

Cat. No.: B13406552

Get Quote

Executive Summary
Clonazepam-13C2,15N (CAS: 907200-06-0) is a highly specialized stable isotope-labeled

internal standard (SIL-IS) used in the quantitative bioanalysis of Clonazepam. With a molecular

weight of approximately 318.7 g/mol , it introduces a mass shift of +3 Daltons relative to the

native drug.

This guide addresses the critical need for precision in forensic toxicology and therapeutic drug

monitoring (TDM). Unlike deuterated analogs (e.g., Clonazepam-d4), which may exhibit

chromatographic isotope effects (retention time shifts), Clonazepam-13C2,15N offers perfect

co-elution with the analyte. This ensures that the internal standard experiences the exact same

matrix suppression or enhancement as the target analyte at the moment of ionization, providing

the highest tier of quantitative accuracy for LC-MS/MS workflows.
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Property Specification

Compound Name Clonazepam-13C2,15N

CAS Number 907200-06-0

Molecular Formula C₁₃¹³C₂H₁₀ClN₂¹⁵NO₃

Molecular Weight 318.7 g/mol (approx.)

Exact Mass 318.0448 Da

Parent Compound Clonazepam (MW 315.71)

Mass Shift +3 Da (M+3)

Chemical Structure
5-(2-Chlorophenyl)-1,3-dihydro-7-nitro-2H-1,4-

benzodiazepin-2-one (Isotopically labeled)

DEA Schedule Schedule IV (Controlled Substance)

Appearance Pale Yellow Solid

Solubility DMSO, Methanol, Acetonitrile

Isotopic Labeling Logic
The labeling pattern typically involves the incorporation of two Carbon-13 atoms and one

Nitrogen-15 atom within the benzodiazepine core or the pendant phenyl ring.

Stability: Unlike deuterium (

H), which can undergo exchange with solvent protons (H/D exchange) under acidic or basic
conditions,

C and

N labels are covalently fixed within the skeletal structure. This renders the internal standard
chemically inert to isotopic scrambling during extraction or storage.
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In Reverse Phase Liquid Chromatography (RPLC), deuterated isotopes often elute slightly

earlier than their non-labeled counterparts due to the slightly lower lipophilicity of the C-D bond

compared to the C-H bond.

The Risk: If the internal standard elutes earlier, it may not overlap with the specific matrix

effect zone (ion suppression/enhancement) affecting the analyte.

The Solution: Carbon-13 and Nitrogen-15 isotopes do not alter the lipophilicity or pKa of the

molecule. Clonazepam-13C2,15N co-elutes exactly with native Clonazepam, ensuring that

any ionization fluctuation affects both equally. This self-correcting mechanism is the gold

standard for regulated bioanalysis (FDA/EMA guidelines).

Mass Spectral Resolution
Clonazepam contains a chlorine atom, which naturally produces an M+2 isotope peak (

Cl) at ~33% abundance.

Native Spectrum: Base peak at m/z 316, significant isotope peak at m/z 318.

Interference Avoidance: A +3 mass shift (Clonazepam-13C2,15N at m/z 319) safely clears

the natural isotopic envelope of the native drug, preventing "cross-talk" where the native drug

contributes signal to the internal standard channel.

Part 3: Experimental Protocol (LC-MS/MS)
Workflow Visualization
The following diagram illustrates the validated workflow for extracting and quantifying

Clonazepam using this specific internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13406552/docs?utm_src=pdf-body#technical-guide-clonazepam-13c2-15n-internal-standard
https://www.benchchem.com/product/b13406552/docs?utm_src=pdf-body#technical-guide-clonazepam-13c2-15n-internal-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13406552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MRM Transitions

Biological Specimen
(Plasma/Urine, 200 µL)

Add IS Spike
(Clonazepam-13C2,15N)

Normalization

Sample Preparation
(LLE with Ethyl Acetate)

Equilibration

Evaporation & Reconstitution
(N2 stream / Mobile Phase)

Clean-up

LC Separation
(C18 Column, Gradient)

Injection

MS/MS Detection
(ESI+, MRM Mode)

Co-elution

Native Clonazepam
316.1 → 270.1

Clonazepam-13C2,15N
319.1 → 273.1

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13406552/docs?utm_src=pdf-body-img#technical-guide-clonazepam-13c2-15n-internal-standard
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13406552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Analytical workflow ensuring matrix normalization via co-eluting stable isotope internal

standard.

Detailed Methodology
A. Sample Preparation (Liquid-Liquid Extraction)[1]

Aliquot: Transfer 200 µL of plasma/serum into a borosilicate glass tube.

Spike IS: Add 20 µL of Clonazepam-13C2,15N working solution (e.g., 100 ng/mL in

Methanol). Vortex for 10 seconds.

Buffer: Add 100 µL of 0.1 M Carbonate Buffer (pH 9.0) to ensure the drug is in its non-ionized

state (pKa ~1.5 and 10.5) for maximal extraction efficiency.

Extract: Add 2 mL of Ethyl Acetate:Hexane (90:10). Mechanical shake for 10 minutes.

Separate: Centrifuge at 3000 x g for 5 minutes. Freeze the aqueous layer (dry ice/acetone

bath) and decant the organic layer.

Reconstitute: Evaporate to dryness under Nitrogen at 40°C. Reconstitute in 100 µL of Mobile

Phase (50:50 MeOH:H2O).

B. LC-MS/MS Conditions[1][2]
Column: Biphenyl or C18 (e.g., Kinetex 2.6 µm, 50 x 2.1 mm).

Mobile Phase A: 2 mM Ammonium Formate in Water + 0.1% Formic Acid.

Mobile Phase B: Methanol + 0.1% Formic Acid.

Gradient: 40% B to 90% B over 4 minutes.

Ionization: Electrospray Positive (ESI+).

C. MRM Transitions (Quantitation)
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Clonazepam 316.1 270.1 25

Clonazepam-

13C2,15N
319.1 273.1 25

Note: The transition 316→270 corresponds to the loss of the nitro group (NO2). The IS

transition 319→273 confirms the label is retained in the core fragment.

Part 4: Quality Control & Regulatory Compliance
Isotopic Purity Check
Before validation, the isotopic purity must be verified to ensure no contribution to the "native"

channel (M+0).

Requirement: The signal at m/z 316 (native) in a pure sample of Clonazepam-13C2,15N (at

working concentration) must be <0.5% of the IS response.

Traceability: Certificates of Analysis (CoA) for CAS 907200-06-0 usually guarantee >99%

isotopic enrichment.

Handling and Storage
DEA Status: As a benzodiazepine derivative, this material is treated as a Schedule IV

controlled substance in the US. Secure storage and usage logging are mandatory.

Stability: Store neat powder at -20°C. Solutions in methanol are stable for up to 12 months at

-20°C if protected from evaporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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